Cas no 1270352-37-8 (2-(2-FLUORO-4-METHYLPHENYL)PYRROLIDINE)

• Product Name: 2-(2-FLUORO-4-METHYLPHENYL)PYRROLIDINE
• CAS No: 1270352-37-8
• MF: C₁₁H₁₄FN
• MW: 179.233966350555
• CID: 5583374
• PubChem ID: 55283688
• Update Time: 2025-05-20

2-(2-FLUORO-4-METHYLPHENYL)PYRROLIDINE Chemical and Physical Properties

Names and Identifiers

• 2-(2-FLUORO-4-METHYLPHENYL)PYRROLIDINE
• Pyrrolidine, 2-(2-fluoro-4-methylphenyl)-
• AKOS006346660
• 1270352-37-8
• EN300-1836917

• Inchi： 1S/C11H14FN/c1-8-4-5-9(10(12)7-8)11-3-2-6-13-11/h4-5,7,11,13H,2-3,6H2,1H3
• InChI Key： PKENIQVDIZRCJC-UHFFFAOYSA-N
• SMILES： FC1C=C(C)C=CC=1C1CCCN1

Computed Properties

• Exact Mass: 179.111027613g/mol
• Monoisotopic Mass: 179.111027613g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 12Ų

Additional information on 2-(2-FLUORO-4-METHYLPHENYL)PYRROLIDINE

2-(2-Fluoro-4-Methylphenyl)Pyrrrolidine: A Comprehensive Overview

2-(2-Fluoro-4-Methylphenyl)Pyrrrolidine, also known by its CAS number 1270352-37-8, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound is a derivative of pyrrolidine, a five-membered nitrogen-containing ring, which is widely recognized for its versatility in various chemical applications. The presence of a fluorine atom and a methyl group on the aromatic ring introduces unique electronic and steric properties, making this compound a valuable building block in the synthesis of more complex molecules.

The structure of 2-(2-Fluoro-4-Methylphenyl)Pyrrrolidine consists of a pyrrolidine ring fused with a substituted benzene ring. The fluorine atom at the 2-position and the methyl group at the 4-position of the phenyl ring create a distinct electronic environment, which can influence the compound's reactivity and biological activity. Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of agents targeting specific receptor systems.

One of the most promising applications of 1270352-37-8 lies in its role as an intermediate in the synthesis of bioactive compounds. Researchers have explored its use in constructing heterocyclic frameworks, which are essential components of many pharmaceutical agents. For instance, modifications to the pyrrolidine ring or the aromatic substituents can lead to compounds with enhanced pharmacokinetic properties or improved bioavailability.

In terms of synthesis, several methods have been reported for the preparation of 2-(2-Fluoro-4-Methylphenyl)Pyrrrolidine. These include traditional nucleophilic substitution reactions as well as more advanced techniques such as microwave-assisted synthesis, which offer improved yields and reaction times. The choice of synthetic route often depends on the scale of production and the desired purity of the final product.

The chemical stability and reactivity of 1270352-37-8 make it an attractive candidate for further functionalization. For example, substitution reactions at the nitrogen atom or electrophilic aromatic substitution on the phenyl ring can introduce additional functional groups, thereby expanding its utility in medicinal chemistry. Recent advancements in catalytic methods have also enabled more efficient transformations, further enhancing its appeal as a versatile precursor.

Beyond its role as an intermediate, 1270352-37-8 has shown potential as an active pharmaceutical ingredient (API) in its own right. Preclinical studies have demonstrated that this compound exhibits modulatory effects on certain ion channels and receptors, suggesting its potential in treating conditions such as epilepsy or chronic pain. However, further research is required to fully understand its pharmacological profile and safety profile.

In conclusion, 1270352-37-8, or 2-(2-Fluoro-4-Methylphenyl)Pyrrrolidine, represents a valuable compound with diverse applications in organic synthesis and drug discovery. Its unique structure and reactivity make it an indispensable tool for researchers aiming to develop novel therapeutic agents. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in the field of medicinal chemistry.